Cas no 1355582-94-3 (N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide)

• Product Name: N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide
• CAS No: 1355582-94-3
• MF: C₁₅H₁₁N₃O₂S₂
• MW: 329.396740198135
• CID: 6435018
• PubChem ID: 56781388
• Update Time: 2025-05-30

N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26689379
• 1355582-94-3
• AKOS033100179
• N-[cyano(thiophen-3-yl)methyl]-2-(2-thiophen-2-yl-1,3-oxazol-4-yl)acetamide
• Z1140145921
• N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide

• Inchi： 1S/C15H11N3O2S2/c16-7-12(10-3-5-21-9-10)18-14(19)6-11-8-20-15(17-11)13-2-1-4-22-13/h1-5,8-9,12H,6H2,(H,18,19)
• InChI Key： NMCFDMZXQSQIDB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C#N)NC(CC1=COC(C2=CC=CS2)=N1)=O

Computed Properties

• Exact Mass: 329.02926895g/mol
• Monoisotopic Mass: 329.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide

N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide: A Comprehensive Overview

The compound with CAS No. 1355582-94-3, known as N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and agrochemicals. The molecule's structure features a thiophene ring system, a nitrile group, and an oxazole ring, which contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. The presence of the thiophene ring in this compound suggests potential antioxidant and anti-inflammatory properties. Additionally, the nitrile group is known to enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications. The oxazole ring further adds complexity to the molecule, potentially influencing its pharmacokinetic properties.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have explored various methods to synthesize this compound efficiently. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to achieve high yields and purity. This method not only simplifies the synthesis process but also reduces the environmental impact compared to traditional methods.

The application of this compound extends beyond pharmaceuticals. In materials science, it has been investigated as a potential precursor for advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable complexes with metal ions makes it a valuable component in the development of new materials for electronic devices.

In terms of environmental impact, this compound has shown minimal toxicity in preliminary studies. However, further research is required to fully understand its ecotoxicological profile and ensure its safe use in commercial applications. Regulatory agencies have emphasized the importance of thorough toxicity testing for such compounds before they can be approved for widespread use.

Looking ahead, the future of this compound appears promising. With ongoing advancements in synthetic chemistry and material science, it is likely that new applications will continue to emerge. Researchers are particularly interested in exploring its potential as a building block for more complex molecules with enhanced functionality.

In conclusion, N-[cyano(thiophen-3-yl)methyl]-2-[2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetamide (CAS No. 1355582-94) is a multifaceted compound with significant potential across various industries. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As research continues to uncover its full range of properties and uses, this compound is poised to play a crucial role in advancing modern science and technology.